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Compound of Interest

Compound Name: 4-Nonylbenzoic acid

Cat. No.: B1294843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Nonylbenzoic acid (C₁₆H₂₄O₂), a compound of interest in various fields, including liquid crystal

technology and as a potential intermediate in pharmaceutical synthesis. The information

presented herein is intended to support research and development activities by providing key

data and experimental context.

Core Physical and Chemical Properties
4-Nonylbenzoic acid is a white solid at room temperature. Its molecular structure, consisting

of a benzoic acid moiety substituted with a nonyl group at the para position, dictates its

physicochemical characteristics.

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of 4-Nonylbenzoic
acid.
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Property Value Source

Molecular Formula C₁₆H₂₄O₂ [1]

Molecular Weight 248.36 g/mol [1]

Melting Point 92.5-94.3 °C [2]

96-97 °C

Boiling Point 374.3 ± 21.0 °C (Predicted)

Density 0.992 ± 0.06 g/cm³ (Predicted)

pKa 4.35 ± 0.10 (Predicted) [3]

Spectral Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 4-Nonylbenzoic
acid.

Spectrum Type Key Peaks/Shifts

¹H NMR (400 MHz, CDCl₃)

δ 0.86 (t, J = 6.9 Hz, 3H), 1.2-1.38 (m, 12H),

1.62 (m, 2H), 2.66 (t, J = 7.7 Hz, 2H), 7.26 (d, J

= 8.2 Hz, 2H), 8.01 (d, J = 8.2 Hz, 2H)[2]

¹³C NMR (100 MHz, CDCl₃)
δ 14.1, 22.7, 29.2, 29.3, 29.4, 29.5, 31.1, 31.8,

36.1, 126.7, 128.6, 130.4, 149.6, 171.9[2]

Infrared (IR) (film)

3072, 2924, 2852, 2669, 2554, 1683, 1609,

1575, 1469, 1424, 1321, 1290, 945, 859, 758

cm⁻¹[2]

Mass Spectrometry (EI) m/z (rel. intensity): 248 (56, [M⁺]), 136 (100)[2]

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible determination of

physical properties. The following are generalized protocols applicable to 4-Nonylbenzoic
acid, based on standard laboratory practices for organic compounds.
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Determination of Melting Point
The melting point of 4-Nonylbenzoic acid can be determined using a capillary melting point

apparatus.[4][5]

Sample Preparation: A small amount of finely powdered, dry 4-Nonylbenzoic acid is packed

into a capillary tube to a height of 2-3 mm.[4]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, and the

temperature is ramped up quickly to about 20°C below the expected melting point.[4][5]

Measurement: The heating rate is then slowed to approximately 2 °C/min.[4] The

temperature at which the first liquid appears and the temperature at which the entire sample

becomes liquid are recorded as the melting range.[4] For a pure compound, this range is

typically narrow.

Determination of Solubility
The solubility of 4-Nonylbenzoic acid can be assessed in various solvents to establish a

solubility profile.[6][7][8]

Solvent Selection: A range of solvents with varying polarities should be tested, including

water, ethanol, diethyl ether, and aqueous solutions of acid and base (e.g., 5% HCl and 5%

NaOH).

Procedure:

To a test tube containing a small, measured amount of 4-Nonylbenzoic acid (e.g., 25

mg), the solvent is added in small portions (e.g., 0.5 mL).[6]

The mixture is agitated vigorously after each addition.[8]

The substance is classified as soluble if it dissolves completely. Observations should be

made regarding the rate of dissolution.

For acidic or basic solutions, changes in solubility upon neutralization can confirm the

acidic nature of the compound.[6] Due to its carboxylic acid group, 4-Nonylbenzoic acid
is expected to be soluble in aqueous base (e.g., NaOH) and insoluble in aqueous acid
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(e.g., HCl). Its long nonyl chain suggests poor solubility in water but good solubility in

nonpolar organic solvents.[9]

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the characterization of the physical

properties of a synthesized organic compound like 4-Nonylbenzoic acid.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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